Cas no 36719-41-2 ((1E)-3,3-dibutyl-1-phenyltriaz-1-ene)

• Product name: (1E)-3,3-dibutyl-1-phenyltriaz-1-ene
• CAS No: 36719-41-2
• MF: C₁₄H₂₃N₃
• MW: 233.35252
• CID: 1479715
• PubChem ID: 148020

(1E)-3,3-dibutyl-1-phenyltriaz-1-ene Chemical and Physical Properties

Names and Identifiers

• (1E)-3,3-dibutyl-1-phenyltriaz-1-ene
• 1-Triazene, 3,3-dibutyl-1-phenyl-
• 3,3-Dibutyl-1-phenyl-1-triazene
• N-butyl-N-phenyldiazenylbutan-1-amine
• 36719-41-2

• Inchi： InChI=1S/C14H23N3/c1-3-5-12-17(13-6-4-2)16-15-14-10-8-7-9-11-14/h7-11H,3-6,12-13H2,1-2H3
• InChI Key： JMDKOBROHVVCOS-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)N=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 233.18939
• Monoisotopic Mass: 233.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28Ų
• XLogP3: 5.1

Experimental Properties

• Density: 0.94
• Boiling Point: 312.8°C at 760 mmHg
• Flash Point: 143°C
• Refractive Index: 1.51
• PSA: 27.96